![molecular formula C16H27Cl2N5 B2409643 (1S,3S)-3-N-(5-Pentan-3-ylpyrazolo[1,5-a]pyrimidin-7-yl)cyclopentane-1,3-diamine;dihydrochloride CAS No. 2416874-75-2](/img/structure/B2409643.png)
(1S,3S)-3-N-(5-Pentan-3-ylpyrazolo[1,5-a]pyrimidin-7-yl)cyclopentane-1,3-diamine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1S,3S)-3-N-(5-Pentan-3-ylpyrazolo[1,5-a]pyrimidin-7-yl)cyclopentane-1,3-diamine;dihydrochloride” is a chemical compound that has been studied for its potential applications in various fields . It is known to exist in polymorphic and salt forms, including tosylate salts, oxalate salts, fumarate salts, camsylate salts, citrate salts, hydrochloride salts, and naphthalene-1,5-disulfonic acid salts .
Molecular Structure Analysis
The molecular structure of this compound is complex, with a cyclopentane ring attached to a pyrazolo[1,5-a]pyrimidin-7-yl group and a pentan-3-yl group . The compound’s structure has been characterized by X-ray diffraction (XRD), differential scanning calorimetry (DSC), and thermogravimetric analysis coupled to mass spectrometry (TGA-MS) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its solubility, dissolution, and pharmacokinetic properties, can vary depending on its specific form . For instance, its polymorphic and salt forms have been found to have desirable solubility, dissolution, and pharmacokinetic properties .Scientific Research Applications
Synthesis and Structural Characterization
(1S,3S)-3-N-(5-Pentan-3-ylpyrazolo[1,5-a]pyrimidin-7-yl)cyclopentane-1,3-diamine;dihydrochloride and its derivatives are primarily studied for their synthesis and structural properties. One study focused on synthesizing and characterizing pyrazol-1′-ylpyrazolo[1,5-a]pyrimidines using multinuclear NMR spectroscopy. The work established the structure of reaction products through comprehensive spectral analysis, utilizing techniques such as (1H–13C) HMQC and (1H–13C) and (1H–15N) HMBC experiments (Aggarwal et al., 2009).
Regioselective Synthesis
Various studies have been conducted on the regioselective synthesis of pyrazolo[1,5-a]pyrimidines. For instance, a novel protocol was developed to prepare a series of 2-(pyrazolo[1,5-a]pyrimidin-5-yl)benzoic acids by a solvent-free cyclocondensation, demonstrating good yields and regiospecificity (Quiroga et al., 2007). Another study highlighted an efficient and environmentally benign synthesis of new pyrazol-1'-ylpyrazolo[1,5-a]pyrimidines in aqueous medium, noting their potential as antimicrobial agents (Aggarwal et al., 2011).
Antimicrobial and Antibacterial Properties
Research has also explored the antimicrobial and antibacterial properties of pyrazolo[1,5-a]pyrimidines. For example, a study synthesized two novel pyrazolo[1,5-a]pyrimidine compounds and analyzed their antibacterial activity along with biophysical insights into their interactions with plasma proteins (He et al., 2020). Additionally, synthesis of new cyclopenta[4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidin-7-amines was carried out, and some compounds exhibited pronounced antimicrobial properties (Sirakanyan et al., 2021).
Future Directions
The compound is currently being investigated for its potential applications in various fields . Its interaction with CDK9 suggests a potential role in cancer treatment, and it is currently being investigated in a phase 1/2 dose escalation and expansion clinical trial in patients with relapsed or refractory solid tumors .
properties
IUPAC Name |
(1S,3S)-3-N-(5-pentan-3-ylpyrazolo[1,5-a]pyrimidin-7-yl)cyclopentane-1,3-diamine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N5.2ClH/c1-3-11(4-2)14-10-16(19-13-6-5-12(17)9-13)21-15(20-14)7-8-18-21;;/h7-8,10-13,19H,3-6,9,17H2,1-2H3;2*1H/t12-,13-;;/m0../s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTUPXOLLHVLWQF-NJHZPMQHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C1=NC2=CC=NN2C(=C1)NC3CCC(C3)N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(CC)C1=NC2=CC=NN2C(=C1)N[C@H]3CC[C@@H](C3)N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27Cl2N5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.